Cas no 1314966-90-9 (1-chloro-3-ethylsulfanyl-5-fluorobenzene)

• Product Name: 1-chloro-3-ethylsulfanyl-5-fluorobenzene
• CAS No: 1314966-90-9
• MF: C₈H₈ClFS
• MW: 190.665523529053
• CID: 6645504
• PubChem ID: 55269937
• Update Time: 2024-03-01

1-chloro-3-ethylsulfanyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethylsulfanyl-5-fluorobenzene

• MDL： MFCD11617718
• Inchi： 1S/C8H8ClFS/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5H,2H2,1H3
• InChI Key： FTTKTXSDAXLUBM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)SCC)F

Computed Properties

• Exact Mass: 190.0019273g/mol
• Monoisotopic Mass: 190.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers